N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C20H13N5O3S/c26-20(13-7-8-15-16(10-13)25-29-24-15)21-14-5-2-1-4-12(14)11-18-22-19(23-28-18)17-6-3-9-27-17/h1-10H,11H2,(H,21,26)
• InChI Key: KXCBCQJYBDZYOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C20H13N5O3S
• Molecular Weight: 403.4 g/mol

Description

N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H13N5O3S and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectroscopic Studies

Heterocyclic compounds like N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide have been synthesized and characterized through various spectroscopic methods. These compounds often exhibit significant biological activities due to their complex structures. The synthesis of such compounds involves multiple steps, including reactions with different organic substrates to introduce various functional groups. Spectroscopic techniques like NMR, FT-IR, and LC-MS are commonly used for their characterization, providing insights into their molecular structures and properties Patel, H. S., Patel, G. K., & Shah, P. (2015).

Anticancer Activity

Certain derivatives of this compound have been evaluated for their anticancer activities. These compounds have been tested against various cancer cell lines, showing moderate to excellent anticancer activity. Such studies highlight the potential of these heterocyclic compounds in developing new anticancer agents Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D. (2021).

Nematicidal and Antimicrobial Activities

Research has also focused on the nematicidal and antimicrobial activities of similar compounds, showing promising results against specific nematodes and a range of bacterial and fungal pathogens. These findings suggest the potential application of these compounds in agricultural pest management and as antimicrobial agents Reddy, C. S., Rao, D. C., Yakub, V., & Nagaraj, A. (2010).

Liquid Crystalline Properties

Furthermore, compounds with related structures have been studied for their liquid crystalline properties. The synthesis and characterization of these materials reveal the influence of different heterocyclic rings on their mesophase behavior, which is essential for applications in advanced display technologies and materials science Han, J., Zhang, F.-Y., Wang, J., Wang, Y.-m., Pang, M., & Meng, J. (2009).

Mechanism of Action

Target of Action

and anticancer activities.

Mode of Action

Furan derivatives are known to exhibit a wide range of biological and pharmacological characteristics .

Biochemical Pathways

Furan-containing compounds are known to interact with various biochemical pathways depending on their specific structures and functional groups .

Result of Action

Furan derivatives have been reported to exhibit a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .